Cas no 84604-20-6 (Silybum marianum, ext.)

Silybum marianum, ext. Properties

Names and Identifiers

• Silybum marianum, ext.
• POWDERED MILK THISTLE EXTRACT (250 MG)
• silybummarianum(linn.)gaertn.,extract
• silybummarianumextract,lady’sthistleextract
• Milk Thistle Extract
• Einecs 283-298-7
• Extract of lady'S thistle
• Lady'S thistle (silybum marianum L. gaertner)
• SILYBUM MARIANUM EXTRACT
• MilkThistleExtract
• Silybum marianum, ext. (10C, 15C)
• Flavopherol
• Milk thistle extracts
• Silybum marianum extracts
• Apihepar
• NCGC00018179-04
• Silibin
• 802918-57-6
• MLS000028529
• Silybin
• 65666-07-1
• 84604-20-6
• Silybin (7CI)
• BDBM50218276
• MFCD00872186
• Silybine
• Silibinin, INN
• Laragon
• 3,5,7-trihydroxy-2-(3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one
• FT-0775414
• VS-08600
• Legalon
• Silimarin
• FT-0656490
• Flavobin Spofa
• Silybin; Silibinin A; Silymarin I; Silymarine I
• SCHEMBL678427
• Silybin;Silibinin A;Silymarin I
• Silliver
• HMS3372B20
• HMS3373N17
• SILYMARIN
• FT-0674587
• AKOS021984433
• DTXSID00860287
• SR-01000000093-8
• NS00008723
• MLS006011786
• SR-01000000093-6
• SR-01000000093-7
• (2R,3R)-3,5,7-trihydroxy-2-[(2R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• Silybum substance E6
• NCGC00018179-02
• Silymarin,(S)
• SEBFKMXJBCUCAI-UHFFFAOYSA-N
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-3,4-dihydro-2H-1-benzopyran-4-one
• SR-01000000093
• B0005-464964
• BCP30337
• 4H-1-Benzopyran-4-one,2-[2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-
• Silmyarin
• HMS3656K09
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• SY067261
• C07610
• SR-01000000093-9
• 3,5,7-Trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydro-4H-1-benzopyran-4-one
• AKOS000546856
• Q27216069
• NCGC00089738-03
• SMR000058272
• SR-01000000093-5
• 142796-20-1
• NCGC00018179-03
• NCGC00089738-02
• HMS1608M08
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxy-phenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chroman-4-one
• CHEBI:125451
• Silymarin group, mixture of isomers
• HMS2232P05
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-hydroxymethyl-2,3-dihydrobenzo[1,4]dioxin-6-yl]chroman-4-one
• Silibinin B
• STK396325
• Silybin(Mixture A&B)
• CHEMBL1401508
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydro-4H-chromen-4-one
• (+/-)-SILYBIN
• BBL027841
• 36804-17-8
• Silibinin (mixture of Silybin A and Silybin B)
• Milk thistle extract
• Silybum marianum extract
• +Expand

• InChIKey： SEBFKMXJBCUCAI-VGHNRKBZSA-N
• Inchi： InChI=1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20-,23?,24+,25-/m0/s1
• SMILES： COC1=C(O)C=CC([C@H]2OC3C=C([C@@H]4OC5=CC(=CC(O)=C5C(=O)C4O)O)C=CC=3O[C@H]2CO)=C1

Computed Properties

• Exact Mass: 482.121
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 482.121
• Heavy Atom Count: 35
• Complexity: 750
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 155A^2

Experimental Properties

• Density: 1.144